molecular formula C13H10ClFO3S B8634251 2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

Cat. No. B8634251
M. Wt: 300.73 g/mol
InChI Key: VHWWHZNMKXYRND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate is a useful research compound. Its molecular formula is C13H10ClFO3S and its molecular weight is 300.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-fluorophenyl 4-methylphenylsulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-fluorophenyl 4-methylphenylsulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

Molecular Formula

C13H10ClFO3S

Molecular Weight

300.73 g/mol

IUPAC Name

(2-chloro-4-fluorophenyl) 4-methylbenzenesulfonate

InChI

InChI=1S/C13H10ClFO3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(15)8-12(13)14/h2-8H,1H3

InChI Key

VHWWHZNMKXYRND-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 20.0 g (0.137 mole) of 2-chloro-4-fluorophenol in 150 mL of pyridine was cooled in an ice bath. To this solution was added portionwise 31.2 g (0.164 mole) of 4-methylphenylsulfonyl chloride. After complete addition, the mixture was stirred for 2 hours, then allowed to stand in a freezer for approximately 16 hours. The mixture was poured into ice water, filtered, and the filter cake washed with water. The solid was dried in a dessicator to yield 41.0 g of 2-chloro-4-fluorophenyl 4-methylphenylsulfonate, mp 92°-94° C.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
31.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.